Cas no 281-17-4 (1,5-Diazabicyclo[3.3.1]nonane)

• Product Name: 1,5-Diazabicyclo[3.3.1]nonane
• CAS No: 281-17-4
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 268151
• PubChem ID: 136104
• Update Time: 2025-04-19

1,5-Diazabicyclo[3.3.1]nonane Chemical and Physical Properties

Names and Identifiers

• 1,5-Diazabicyclo[3.3.1]nonane
• CHEBI:35988
• 1,5-Diazabicyclo(3.3.1)nonane
• SCHEMBL6860991
• 281-17-4
• Q27116656
• DTXSID40182374

• Inchi： 1S/C7H14N2/c1-3-8-5-2-6-9(4-1)7-8/h1-7H2
• InChI Key： HYTQTNKKOHXGKR-UHFFFAOYSA-N
• SMILES： N12CCCN(CCC1)C2

Computed Properties

• Exact Mass: 126.11582
• Monoisotopic Mass: 126.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 167.1°Cat760mmHg
• Flash Point: 48.2°C
• Refractive Index: 1.547
• PSA: 6.48